1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone

• IUPAC Name: 1-(2,4-dimethylphenyl)-4-(4-ethylpiperazine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C19H27N3O2/c1-4-20-7-9-21(10-8-20)19(24)16-12-18(23)22(13-16)17-6-5-14(2)11-15(17)3/h5-6,11,16H,4,7-10,12-13H2,1-3H3
• InChI Key: OOBBXNHILOEQSF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CC(=O)N(C2)C3=C(C=C(C=C3)C)C
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone, also known as DEPC, is a chemical compound that has gained significant attention in scientific research. It is a synthetic molecule that has been used in various fields, including biochemistry, pharmacology, and neuroscience. DEPC is a potent inhibitor of RNA function and has been extensively utilized to study RNA-protein interactions.

Mechanism of Action

1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone is a potent inhibitor of RNA function and acts by modifying the RNA molecule. It reacts with the imidazole groups of histidine residues in RNA and forms a covalent bond. This modification results in the inhibition of RNA function, which is critical for the stability and function of RNA.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It inhibits RNA function and has been shown to affect the stability and function of RNA. This compound has also been shown to affect the expression of genes, which can have significant physiological effects. This compound has been used to study the role of RNA in various cellular processes, including translation, transcription, and RNA degradation.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone has several advantages and limitations for lab experiments. One of the significant advantages of this compound is its potency as an inhibitor of RNA function. It is a well-established tool for studying RNA-protein interactions and has been extensively utilized in various scientific research fields. However, this compound has several limitations, including its potential toxicity and the need for careful handling. This compound can also react with other molecules, which can affect the accuracy of the results obtained from lab experiments.

Future Directions

1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone has several future directions for scientific research. One of the potential future directions is the development of new compounds that can inhibit RNA function more effectively than this compound. Another potential future direction is the investigation of the role of RNA in disease pathogenesis. This compound has been used to study the function of RNA in various cellular processes, and its application in disease research can provide significant insights into the pathogenesis of various diseases. Additionally, the development of new techniques for studying RNA-protein interactions can provide new avenues for scientific research.
Conclusion:
In conclusion, this compound is a synthetic molecule that has gained significant attention in scientific research. It is a potent inhibitor of RNA function and has been extensively utilized to study RNA-protein interactions. This compound has several advantages and limitations for lab experiments and has several future directions for scientific research. The detailed understanding of this compound's mechanism of action, biochemical and physiological effects, and future directions can provide significant insights into the role of RNA in various cellular processes.

Scientific Research Applications

1-(2,4-dimethylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]-2-pyrrolidinone has been used in various fields of scientific research, including biochemistry, pharmacology, and neuroscience. It is a potent inhibitor of RNA function and has been extensively utilized to study RNA-protein interactions. This compound has been used to investigate the role of RNA in gene expression, RNA splicing, and RNA folding. It has also been used to study the function of RNA in various cellular processes, including translation, transcription, and RNA degradation.